Cas no 2172437-99-7 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid
• CAS No: 2172437-99-7
• MF: C₂₃H₁₉N₃O₆
• MW: 433.413465738297
• CID: 6300340
• PubChem ID: 165551648
• Update Time: 2025-06-13

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid
• 2172437-99-7
• EN300-1488280
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}oxy)acetic acid

• Inchi： 1S/C23H19N3O6/c27-20(28)13-32-26-22(29)21-19(10-5-11-24-21)25-23(30)31-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18H,12-13H2,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： RPPRFWNJCMWAAD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.12738533g/mol
• Monoisotopic Mass: 433.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid

Comprehensive Overview of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid (CAS No. 2172437-99-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid (CAS No. 2172437-99-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and versatile applications, is widely utilized in peptide synthesis, drug discovery, and biochemical studies. Researchers and industry professionals are increasingly exploring its potential due to its unique properties and compatibility with modern synthetic methodologies.

The compound’s structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cornerstone in solid-phase peptide synthesis (SPPS). The Fmoc group is renowned for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in the synthesis of complex peptides and proteins. The integration of a pyridin-2-ylformamido moiety further enhances its utility, enabling precise modifications and conjugations in target molecules. This dual functionality positions 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid as a valuable building block in medicinal chemistry.

Recent advancements in AI-driven drug discovery and high-throughput screening have amplified the demand for specialized reagents like this compound. Its role in facilitating the synthesis of peptide-based therapeutics, such as those targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligns with current trends in personalized medicine and biologics development. Moreover, its compatibility with click chemistry and bioconjugation techniques makes it a preferred choice for researchers exploring novel drug delivery systems and diagnostic tools.

From an industrial perspective, the scalability and purity of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid are critical factors. Manufacturers are investing in advanced purification technologies, such as HPLC (High-Performance Liquid Chromatography) and mass spectrometry, to ensure consistent quality. This focus on quality control is driven by the compound’s applications in GMP (Good Manufacturing Practice) environments, where stringent standards are paramount for regulatory compliance.

Environmental and sustainability considerations are also shaping the discourse around this compound. The pharmaceutical industry’s shift toward green chemistry principles has prompted innovations in solvent-free synthesis and waste reduction. Researchers are evaluating the ecological footprint of Fmoc-protected intermediates, including 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid, to align with global sustainability goals. This dual emphasis on performance and environmental responsibility underscores its relevance in contemporary chemical research.

In summary, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid (CAS No. 2172437-99-7) represents a convergence of innovation, utility, and sustainability. Its applications span peptide synthesis, drug development, and bioconjugation, making it a cornerstone in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.